Cas no 474711-89-2 (piperazine-1-carboxamide;hydrochloride)

• Product Name: piperazine-1-carboxamide;hydrochloride
• CAS No: 474711-89-2
• MF: C₅H₁₂ClN₃O
• MW: 165.621279716492
• MDL: MFCD06408948
• CID: 328548
• PubChem ID: 2769700
• Update Time: 2025-08-03

piperazine-1-carboxamide;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxamide,hydrochloride (1:1)
• Piperazine-1-carboxamide hydrochloride
• 1-Piperazinecarboxamide hydrochloride
• Piperazine-1-carboxylic acid amide hydrochloride
• Piperazine-1-carboxlic acid amide hydrochloride
• PIPERAZINE-1-CARBOXYLIC ACID AMIDE HCL
• piperazinecarboxamide hydrochloride
• UVYKKFKLOUEFAR-UHFFFAOYSA-N
• SBB087950
• AK187919
• Piperazine-1-carboxylic acid amide x HCl
• 1-Piperazinecarboxamide, monohydrochloride
• ST51042240
• Z-0
• piperazine-1-carboxamide;hydrochloride
• piperazine-1-carboxylic acid amide hydrochloride, AldrichCPR
• DS-9855
• CS-0149933
• BP-10505
• 1-Piperazinecarboxamide,hydrochloride(1:1)
• ZTA71189
• C15836
• AKOS015849177
• 474711-89-2
• PIPERAZINE-1-CARBOXYLICACIDAMIDEHCL
• Z1473962055
• SCHEMBL956960
• PIPERAZINE-1-CARBOXAMIDE HCL
• EN300-35113
• SY075780
• A827241
• DTXSID00377840
• MFCD06408948
• FT-0678368

• MDL： MFCD06408948
• Inchi： 1S/C5H11N3O.ClH/c6-5(9)8-3-1-7-2-4-8;/h7H,1-4H2,(H2,6,9);1H
• InChI Key： UVYKKFKLOUEFAR-UHFFFAOYSA-N
• SMILES： Cl.O=C(N)N1CCNCC1

Computed Properties

• Exact Mass: 165.06700
• Monoisotopic Mass: 165.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 109
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.4

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.2±0.1 g/cm3
• Melting Point: 221-224°C
• Boiling Point: 254.5°C at 760 mmHg
• Flash Point: 107.7±30.1 °C
• Refractive Index: 1.509
• PSA: 58.36000
• LogP: 0.73930
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

piperazine-1-carboxamide;hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302+H312+H332-H315-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on piperazine-1-carboxamide;hydrochloride

Piperazine-1-carboxamide; Hydrochloride: A Versatile Compound in Modern Pharmaceutical Research

Piperazine-1-carboxamide; Hydrochloride is a key compound with significant potential in pharmaceutical and biochemical applications. As a derivative of piperazine, this compound exhibits unique structural properties that make it a valuable candidate for drug development. The CAS number 474711-89-2 identifies this specific chemical entity, which is widely studied for its pharmacological properties and biological activities. Recent advancements in medicinal chemistry have further highlighted its role in targeting various disease mechanisms, making it a focal point in drug discovery and clinical research.

Piperazine-1-carboxamide; Hydrochloride is a hydrochloride salt, which enhances its solubility and bioavailability, critical factors in drug formulation. This compound is often used as a building block in synthetic pathways for more complex molecules. Its amine functionality allows for versatile modifications, enabling the creation of derivatives with tailored pharmacological profiles. This adaptability is a key reason why piperazine-1-carboxamide; Hydrochloride remains a popular choice in medicinal chemistry.

Recent studies have demonstrated the antimicrobial and anti-inflammatory properties of piperazine-1-carboxamide; Hydrochloride. For instance, a 2023 study published in *Journal of Medicinal Chemistry* explored its potential as an antibacterial agent against multidrug-resistant pathogens. The compound's ability to disrupt bacterial cell membranes through cationic interactions has been identified as a novel mechanism of action. This finding underscores the importance of piperazine-1-carboxamide; Hydrochloride in addressing the growing challenge of antibiotic resistance.

Another emerging application of piperazine-1-carboxamide; Hydrochloride is in neuropharmacology. Researchers have investigated its neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's and Parkinson's. A 2024 study in *Neuropharmacology* reported that this compound may modulate neurotransmitter systems by interacting with GABA receptors, suggesting its potential as a therapeutic agent for neurological disorders.

The synthetic methods for piperazine-1-carboxamide; Hydrochloride have also been optimized to improve efficiency and yield. A 2023 paper in *Organic & Biomolecular Chemistry* described a green synthesis approach using catalytic protocols that reduce environmental impact. This method not only enhances the sustainability of the compound's production but also aligns with green chemistry principles, making it a preferred option for industrial applications.

Piperazine-1-carboxamide; Hydrochloride is also being explored for its anti-cancer properties. Preliminary studies suggest that it may inhibit proliferation of cancer cells by targeting specific pathways involved in cell cycle regulation. A 2024 preclinical study published in *Cancer Research* highlighted its ability to induce apoptosis in leukemia cell lines, indicating its potential as a chemotherapeutic agent. These findings are part of a broader trend in targeted cancer therapies that focus on minimizing side effects while maximizing efficacy.

In the context of drug delivery systems, piperazine-1-carboxamide; Hydrochloride has shown promise as a carrier molecule. Its amino groups can be functionalized to bind with nanoparticles or liposomes, enhancing the targeting efficiency of drug formulations. This application is particularly relevant in precision medicine, where the ability to deliver drugs to specific tissues or cells is crucial for treatment success.

The pharmacokinetic profile of piperazine-1-carboxamide; Hydrochloride is another area of active research. Studies have focused on its absorption, distribution, metabolism, and excretion (ADME) properties. A 2023 review in *Drug Metabolism and Disposition* emphasized the importance of understanding these parameters to optimize dosing regimens and predict drug interactions. This knowledge is critical for the development of safe and effective therapeutic strategies.

Piperazine-1-carboxamide; Hydrochloride is also being investigated for its anti-viral activities. Researchers are exploring its potential against emerging viral pathogens, including SARS-CoV-2. A 2024 study in *Antiviral Research* suggested that the compound may inhibit viral replication by interfering with host cell pathways. These findings highlight its versatility in addressing global health challenges.

The toxicological profile of piperazine-1-carboxamide; Hydrochloride has been evaluated in several studies to ensure its safety for therapeutic use. Preclinical studies have shown low acute toxicity and good long-term safety in animal models. These results are essential for advancing the compound to clinical trials, where its efficacy and safety will be further validated.

Piperazine-1-carboxamide; Hydrochloride is a compound that continues to attract attention in the biomedical sciences due to its diverse applications and potential for drug development. Its chemical versatility and biological activity make it a valuable tool for researchers and pharmaceutical companies. As new studies emerge, the role of piperazine-1-carboxamide; Hydrochloride in healthcare innovation is likely to expand, offering new solutions to complex medical challenges.

Overall, piperazine-1-carboxamide; Hydrochloride represents a significant advancement in medicinal chemistry. Its ability to serve as a building block for various therapeutic agents, combined with its biological activity, positions it as a key player in the development of novel treatments. Continued research into its properties and applications will undoubtedly lead to further breakthroughs in biomedical science and clinical practice.